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Compound of Interest

Compound Name: C18-PEG13-acid

Cat. No.: B15580325 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemical compounds is paramount. This guide provides immediate and

essential safety protocols, operational plans, and disposal procedures for C18-PEG13-acid, a

molecule combining a C18 alkyl chain, a polyethylene glycol (PEG) linker with 13 ethylene

glycol units, and a terminal carboxylic acid. Adherence to these guidelines is critical for

maintaining a safe laboratory environment and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against potential exposure to

C18-PEG13-acid. While a specific Safety Data Sheet (SDS) for this novel compound is not

available, the following recommendations are based on the safety protocols for its constituent

parts: long-chain carboxylic acids and polyethylene glycol derivatives.
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Body Part
Personal Protective

Equipment
Material/Standard

Eyes/Face

Chemical safety goggles

and/or a face shield (minimum

8-inch).[1]

Goggles should be splash-

proof. Polycarbonate lenses

are recommended for impact

resistance.[1]

Hands
Chemical-resistant gloves.[1]

[2]

Nitrile or butyl rubber gloves

are recommended for handling

acids.[1][3] Gloves must be

inspected for integrity before

each use.[1]

Body Laboratory coat.[2]

A standard lab coat should be

worn. For larger quantities, an

impervious apron is

recommended.[1]

Respiratory Use in a well-ventilated area.

A respirator may be necessary

if ventilation is inadequate or in

the event of a large spill.[1] For

low-fume environments, an

N95 mask may be suitable, but

for higher exposures, a

respirator with acid gas

cartridges is recommended.[1]

[3]

Footwear Closed-toe shoes.[2]

Standard laboratory footwear

that fully covers the feet is

required.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling C18-PEG13-acid will minimize risks and ensure operational

efficiency.

1. Engineering Controls and Preparation:
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Always handle C18-PEG13-acid in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation of any potential vapors or aerosols.[1][2]

Ensure that eyewash stations and safety showers are readily accessible and unobstructed.

[1]

Prepare your designated workspace by ensuring it is clean, uncluttered, and all necessary

equipment is within reach.

2. Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[1][2]

Do not breathe in any dust or vapors that may be generated.[1]

When transferring the compound, do so carefully to avoid creating dust or aerosols.[2]

Keep the container tightly sealed when not in use.[2]

3. Post-Handling Procedures:

After handling, decontaminate all work surfaces with an appropriate cleaning agent.[2]

Carefully remove and dispose of contaminated PPE in designated waste containers.[2]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Disposal Plan
Proper disposal of C18-PEG13-acid and associated waste is crucial for environmental safety

and regulatory compliance.

Waste Segregation: All waste materials, including the chemical itself, any contaminated

absorbents, and disposable PPE, should be treated as chemical waste.[1] Do not mix this

waste with other waste streams.[2]

Waste Collection: Collect all waste in a dedicated, properly labeled, and sealed container.[2]

[4] Polyethylene glycol is biodegradable, but it is best practice to dispose of it through a
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licensed chemical waste contractor.[4]

Disposal Method: Do not pour C18-PEG13-acid waste down the drain.[5] Arrange for

collection by a licensed chemical waste disposal contractor.[4] Ensure compliance with all

local and national regulations regarding chemical waste disposal.[4]

Experimental Workflow
The following diagram illustrates the key steps for the safe handling of C18-PEG13-acid, from

initial preparation to final disposal.

Preparation

Don PPE

Ensure safety measures

Chemical Handling in Fume Hood
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After handling is complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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